Cas no 34098-02-7 (4-Amino-N-(propylcarbamoyl)benzene-1-sulfonamide)

4-Amino-N-(propylcarbamoyl)benzene-1-sulfonamide structure
34098-02-7 structure
Product Name:4-Amino-N-(propylcarbamoyl)benzene-1-sulfonamide
CAS No:34098-02-7
MF:C10H15N3O3S
MW:257.30940079689
CID:291687
Update Time:2023-08-03

4-Amino-N-(propylcarbamoyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-amino-N-[(propylamino)carbonyl]-
    • 1-(4-aminophenyl)sulfonyl-3-propylurea
    • 4-Amino-N-(propylcarbamoyl)benzene-1-sulfonamide
    • Inchi: 1S/C10H15N3O3S/c1-2-7-12-10(14)13-17(15,16)9-5-3-8(11)4-6-9/h3-6H,2,7,11H2,1H3,(H2,12,13,14)
    • InChI Key: DVTMYRYNKDVZQD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC(NCCC)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 342
  • XLogP3: 1
  • Topological Polar Surface Area: 110
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